2-Amino-4-(isopropylsulfanyl)-6-(2-thienyl)-5-pyrimidinecarbonitrile

• IUPAC Name: 2-amino-4-propan-2-ylsulfanyl-6-thiophen-2-ylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C12H12N4S2/c1-7(2)18-11-8(6-13)10(15-12(14)16-11)9-4-3-5-17-9/h3-5,7H,1-2H3,(H2,14,15,16)
• InChI Key: KPHVHDJMBYAUEL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC(=NC(=C1C#N)C2=CC=CS2)N
• Molecular Formula: C12H12N4S2
• Molecular Weight: 276.4 g/mol
• CAS No.: 478067-17-3

Description

2-Amino-4-(isopropylsulfanyl)-6-(2-thienyl)-5-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C12H12N4S2 and its molecular weight is 276.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Thieno[2,3-d]pyrimidines

• The reaction of 2-aminothiophene-3-carbonitriles with heterocumulenes, such as phenyl isothiocyanate, leads to the formation of dithieno-pyrimido pyrimidines. This process has been studied for its potential in synthesizing complex heterocyclic compounds (Gewald et al., 1991).

Nucleophilic Substitution Reactions

• Highly functionalized heterocycles, such as 6-alkyl or 6-aralkylsulfanyl-2,4-bis-(amidomethylsulfanyl) pyrimidine-5-carbonitriles, have been shown to react selectively in the 2-position with various secondary cyclic amines. This discovery is significant for the selective synthesis of substituted thienopyrimidines (Drescher et al., 2007).

Conversion to Thieno[3,2-d]pyrimidines

• Novel trisubstituted thieno[3,2-d]pyrimidines can be synthesized from 3-aminothiophene-2-carbonitriles, providing a pathway for creating diverse pyrimidine derivatives (Ren et al., 1986).

Antimicrobial Activity

• Pyrazolo[3,4-d]pyrimidine derivatives, synthesized from amino-6-aryl-2-phenyl pyrimidine-5-carbonitriles, have been evaluated for their antibacterial activity, indicating potential applications in developing new antimicrobial agents (Rostamizadeh et al., 2013).

Biological Activity Studies

• Thieno[2,3-d]pyrimidines derived from 2-aminothiophene-3-carboxylic acid esters have undergone biological activity examination, highlighting their potential in medical research (Al-Taisan et al., 2010).

Antitumoral Activity

• Hydrazinopyrimidine-5-carbonitrile derivatives have shown in vitro antitumoral activity against different types of human cancers, indicating their potential in cancer treatment research (Cocco et al., 2006).